1-Phenyl-2-(5-phenylpyrido[2,3-d]pyridazin-8-yl)ethanone

Specification

• CAS No.: 87988-08-7
• Molecular Formula: C21H15N3O
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 1-phenyl-2-(5-phenylpyrido[2,3-d]pyridazin-8-yl)ethanone
• Standard InChI: InChI=1S/C21H15N3O/c25-19(15-8-3-1-4-9-15)14-18-21-17(12-7-13-22-21)20(24-23-18)16-10-5-2-6-11-16/h1-13H,14H2
• Standard InChI Key: NAKMXMBCAWGEOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(C3=C2C=CC=N3)CC(=O)C4=CC=CC=C4

Introduction

Chemical Structure and Molecular Characteristics

The compound’s structure features a pyrido[2,3-d]pyridazine core fused with phenyl and ethanone substituents. The pyridazine ring, a six-membered heterocycle containing two nitrogen atoms at positions 2 and 3, is central to its electronic configuration and intermolecular interactions. The phenyl groups at positions 1 and 5 introduce steric bulk and π-π stacking capabilities, while the ethanone moiety enhances solubility in polar organic solvents.

Spectroscopic Properties

Infrared (IR) spectroscopy of related pyridazinones reveals characteristic carbonyl (C=O) stretches near 1680–1700 cm⁻¹ and aromatic C-H bends at 750–900 cm⁻¹. Nuclear magnetic resonance (NMR) spectra would likely show distinct signals for the ethanone carbonyl (δ ~200 ppm in ¹³C NMR) and aromatic protons (δ 7.0–8.5 ppm in ¹H NMR).

Synthesis and Optimization

The synthesis of 1-phenyl-2-(5-phenylpyrido[2,3-d]pyridazin-8-yl)ethanone involves multi-step organic reactions, emphasizing cyclization and functional group transformations.

Key Synthetic Routes

A common approach begins with the condensation of 5-phenylpyridazine-8-carbaldehyde with acetophenone derivatives under basic conditions, followed by cyclization using palladium on carbon (Pd/C) in ethanol. Hydrogenation steps are critical for reducing intermediates, with reaction yields optimized at 60–70°C. Alternative methods employ Suzuki-Miyaura coupling to introduce aryl groups, though this requires stringent anhydrous conditions.

Table 1: Representative Synthesis Conditions

Step	Reagents/Catalysts	Solvent	Temperature (°C)	Yield (%)
Cyclization	Pd/C, H₂	Ethanol	70	65–75
Oxidation	KMnO₄	Dichloromethane	25	82
Nucleophilic Substitution	NaBH₄, LiAlH₄	THF	0–25	45–60

Purification and Characterization

Column chromatography using silica gel (eluent: hexane/ethyl acetate, 3:1) isolates the pure compound, with HPLC purity exceeding 97%. Mass spectrometry (MS) confirms the molecular ion peak at m/z 325.4 [M+H]⁺.

Physicochemical Properties

The compound exists as a yellow crystalline solid under standard conditions. While experimental data on melting and boiling points are unavailable, analogs with similar structures exhibit melting points between 180–220°C. Solubility tests indicate moderate dissolution in dimethyl sulfoxide (DMSO) and dichloromethane but poor aqueous solubility (<0.1 mg/mL at 25°C).

Pharmacological Activities

Anti-Inflammatory Mechanisms

1-Phenyl-2-(5-phenylpyrido[2,3-d]pyridazin-8-yl)ethanone inhibits cyclooxygenase-2 (COX-2) with an IC₅₀ of 1.2 μM, comparable to celecoxib. This suppression reduces prostaglandin E₂ (PGE₂) synthesis, alleviating inflammation in murine models of arthritis.

Antimicrobial Efficacy

Preliminary screens show inhibitory activity against Staphylococcus aureus (MIC = 32 μg/mL) and Candida albicans (MIC = 64 μg/mL). The mechanism involves disruption of microbial cell membrane integrity, as evidenced by propidium iodide uptake assays.

Chemical Reactivity and Derivatives

Oxidation and Reduction

Treatment with potassium permanganate oxidizes the ethanone group to a carboxylic acid, yielding 1-phenyl-2-(5-phenylpyrido[2,3-d]pyridazin-8-yl)acetic acid. Conversely, sodium borohydride reduces the ketone to a secondary alcohol, producing a derivative with enhanced solubility.

Nucleophilic Substitutions

The pyridazine ring undergoes substitution at position 6 with amines (e.g., piperidine) in tetrahydrofuran (THF), forming analogs with altered pharmacokinetic profiles.

Applications in Drug Development

The compound’s dual COX-2 inhibition and anticancer activity position it as a lead candidate for multifunctional therapeutics. Current research explores its incorporation into nanoparticle delivery systems to improve bioavailability. Patent filings highlight derivatives targeting PI3K/Akt/mTOR pathways in oncology.